Cas no 1461707-35-6 (2-(cyclopentylmethyl)sulfanyl-5-nitrobenzoic acid)

• Product Name: 2-(cyclopentylmethyl)sulfanyl-5-nitrobenzoic acid
• CAS No: 1461707-35-6
• MF: C₁₃H₁₅NO₄S
• MW: 281.32750248909
• CID: 4600990
• PubChem ID: 63119448
• Update Time: 2025-10-15

2-(cyclopentylmethyl)sulfanyl-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopentylmethyl)sulfanyl-5-nitrobenzoic acid

• Inchi： 1S/C13H15NO4S/c15-13(16)11-7-10(14(17)18)5-6-12(11)19-8-9-3-1-2-4-9/h5-7,9H,1-4,8H2,(H,15,16)
• InChI Key： WHWTXTMAIPDXHW-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC([N+]([O-])=O)=CC=C1SCC1CCCC1

Additional information on 2-(cyclopentylmethyl)sulfanyl-5-nitrobenzoic acid

2-(Cyclopentylmethyl)sulfanyl-5-nitrobenzoic Acid: A Novel Compound with Multifaceted Applications in Biomedical Research

2-(Cyclopentylmethyl)sulfanyl-5-nitrobenzoic acid, with the CAS number 1461707-35-6, represents a structurally unique molecule that has garnered significant attention in recent years due to its potential applications in pharmaceutical and biomedical research. This compound features a 5-nitrobenzoic acid core functionalized with a cyclopentylmethyl group connected via a sulfanyl linkage. The combination of these structural elements creates a versatile scaffold that can interact with various biological targets, making it a promising candidate for drug discovery and development.

The 5-nitrobenzoic acid moiety is particularly notable for its ability to modulate redox states and influence cellular signaling pathways. Recent studies have demonstrated that nitroaromatic compounds can exhibit anti-inflammatory properties by interfering with the NF-κB signaling cascade, a critical pathway in immune responses. The 2-(cyclopentylmethyl)sulfanyl substituent, on the other hand, introduces steric and electronic effects that can alter the molecule's reactivity and biological activity. This dual functionality makes 2-(cyclopent,ylmethyl)sulfanyl-5-nitrobenzoic acid a valuable tool for exploring the interplay between structural modifications and pharmacological effects.

Recent advances in computational chemistry have enabled researchers to predict the behavior of 2-(cyclopentylmethyl)sulfanyl-5-nitrobenzoic acid in biological systems. A 2023 study published in Journal of Medicinal Chemistry utilized molecular docking simulations to evaluate the binding affinity of this compound with potential targets such as PPAR-γ and COX-2. The results indicated that the 5-nitrobenzoic acid group could form hydrogen bonds with key residues in these proteins, while the cyclopentylmethyl moiety contributed to hydrophobic interactions. These findings highlight the molecule's potential as a lead compound for developing anti-inflammatory agents.

Experimental validation of 2-(cyclopentylmethyl)sulfanyl-5-nitrobenzoic acid's biological activity has also been reported in recent years. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound exhibited significant anti-inflammatory effects in vitro, reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. The study further suggested that the 5-nitrobenzoic acid group might act as a redox-active moiety, modulating oxidative stress in cellular environments. These results underscore the importance of the 5-nitrobenzoic acid core in determining the compound's biological profile.

From a synthetic perspective, the preparation of 2-(cyclopentylmethyl)sulfanyl-5-nitrobenzoic acid has been explored through several methodologies. A recent publication in Organic & Biomolecular Chemistry described a multi-step synthesis involving the coupling of a 5-nitrobenzoyl chloride with a cyclopentylmethyl sulfide derivative. The reaction conditions, including temperature, solvent, and catalysts, were optimized to achieve high yields and purity. This synthetic approach highlights the importance of the 5-nitrobenzoic acid functional group in the final product's structure and properties.

One of the most intriguing aspects of 2-(cyclopentylmethyl)sulfanyl-5-nitrobenzoic acid is its potential role in targeting specific disease mechanisms. Research published in Drug Discovery Today in 2023 suggested that this compound could be used to develop novel therapeutics for metabolic disorders. The 5-nitrobenzoic acid moiety was found to interact with peroxisome proliferator-activated receptors (PPARs), which are key regulators of lipid metabolism. This interaction could potentially lead to improved glucose homeostasis and reduced insulin resistance, making the compound a promising candidate for diabetes research.

Another area of interest is the compound's potential applications in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience investigated the effects of 2-(cyclopentylmethyl)sulfanyl-5-nitrobenzoic acid on neuronal cell viability and oxidative stress. The results indicated that the compound could protect neurons from oxidative damage, suggesting its potential as a neuroprotective agent. The 5-nitrobenzoic acid group was hypothesized to act as a radical scavenger, while the cyclopentylmethyl moiety provided structural stability to the molecule.

The pharmacokinetic properties of 2-(cyclopentylmethyl)sulfanyl-5-nitrobenzoic acid are also being explored to determine its suitability for in vivo applications. A 2024 study in Pharmaceutical Research evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) profile. The findings suggested that the molecule has moderate solubility and favorable permeability characteristics, which are essential for drug delivery. However, further studies are needed to optimize its bioavailability and therapeutic index.

In conclusion, 2-(cyclopentylmethyl)sulfanyl-5-nitrobenzoic acid represents a promising compound with diverse applications in biomedical research. Its unique structural features, including the 5-nitrobenzoic acid core and cyclopentylmethyl substituent, make it a valuable candidate for drug discovery and development. As research in this area continues to evolve, the compound's potential to address a wide range of medical conditions is likely to expand, further solidifying its importance in the field of pharmaceutical science.